Cas no 38232-03-0 (tritriacontanoic acid)

• Product Name: tritriacontanoic acid
• CAS No: 38232-03-0
• MF: C₃₃H₆₆O₂
• MW: 494.875951290131
• CID: 1488352
• PubChem ID: 181572
• Update Time: 2025-04-21

tritriacontanoic acid Chemical and Physical Properties

Names and Identifiers

• tritriacontanoic acid
• Psyllic acid
• PYSSLOSTEARIC ACID
• tritriacontanoicacid
• Ceromelissic acid
• C33:0
• DTXSID90959174
• CHEBI:165446
• FA(33:0)
• 5LSY5B2356
• Q2823315
• PSYLLIUM
• SCHEMBL7647614
• FA 33:0
• LMFA01010033
• 38232-03-0
• 8063-16-9
• UNII-5LSY5B2356
• YP58645
• HQRWEDFDJHDPJC-UHFFFAOYSA-N

• Inchi： 1S/C33H66O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-30-31-32-33(34)35/h2-32H2,1H3,(H,34,35)
• InChI Key： HQRWEDFDJHDPJC-UHFFFAOYSA-N
• SMILES： OC(CCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 494.50658
• Monoisotopic Mass: 494.50628134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 35
• Rotatable Bond Count: 31
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Very long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Very long-chain fatty acids